Cas no 1235343-48-2 (5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 1235343-48-2
• MF: C₁₅H₁₇ClN₄OS
• MW: 336.839680433273
• CID: 6045031
• PubChem ID: 49687734
• Update Time: 2025-06-08

5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• 5-chloro-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]thiophene-2-carboxamide
• 1235343-48-2
• AKOS024491852
• 5-chloro-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)thiophene-2-carboxamide
• F5033-2330
• 5-chloro-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C15H17ClN4OS/c16-13-3-2-12(22-13)14(21)19-10-11-4-8-20(9-5-11)15-17-6-1-7-18-15/h1-3,6-7,11H,4-5,8-10H2,(H,19,21)
• InChI Key： GHKRICPPDFPUKS-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3=NC=CC=N3)CC2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 336.0811600g/mol
• Monoisotopic Mass: 336.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide

5-Chloro-N-{1-(Pyrimidin-2-Yl)Piperidin-4-Ylmethyl}Thiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 1235343-48-2, known as 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a complex structure featuring a pyrimidine ring, a piperidine ring, and a thiophene ring, each contributing unique properties to its overall functionality. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of this compound involves a multi-step process, including the formation of the pyrimidine ring and the subsequent coupling with the piperidine moiety. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is suitable for advanced biological testing. The thiophene ring, a key structural component, plays a crucial role in modulating the molecule's electronic properties, making it an interesting candidate for further exploration in materials science.

Recent advancements in computational chemistry have allowed for detailed studies of the molecular interactions of this compound. For instance, molecular docking studies have revealed that 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings suggest its potential as a lead compound in drug development programs aimed at treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and optoelectronic devices. Researchers are currently investigating its potential as a building block for advanced materials with tailored properties.

The structural versatility of 5-chloro-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}thiophene-2-carboxamide also lends itself to further functionalization. By modifying specific substituents on the pyrimidine or thiophene rings, scientists can tailor the molecule's properties for specific applications. This approach has already led to the creation of several analogs that exhibit improved bioavailability and efficacy.

Looking ahead, the continued study of this compound will undoubtedly yield new insights into its potential applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in both academia and industry. As research progresses, it is anticipated that 5-chloro-N-{1-(pyrimidin-2-y l)piperidin -4-y lmethyl}thiophen e - 2 - carboxamide will play a pivotal role in advancing our understanding of complex molecular systems and their practical applications.